Cas no 2227817-07-2 ((2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol)

• Product Name: (2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol
• CAS No: 2227817-07-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 6429583
• PubChem ID: 165693012
• Update Time: 2025-05-21

(2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol
• 2227817-07-2
• EN300-1743153

• Inchi： 1S/C15H22O2/c1-11(16)4-5-12-6-7-14-13(10-12)8-9-15(2,3)17-14/h6-7,10-11,16H,4-5,8-9H2,1-3H3/t11-/m1/s1
• InChI Key： IPJMAGPVCVQBTF-LLVKDONJSA-N
• SMILES： O1C2C=CC(CC[C@@H](C)O)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol

Recent Advances in the Study of (2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol (CAS: 2227817-07-2)

The compound (2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol (CAS: 2227817-07-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The (2R)-enantiomer, in particular, has shown promising results in preclinical models, suggesting its potential as a lead compound for drug development. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and chiral resolution, to obtain high-purity samples of the compound for further evaluation.

Pharmacological investigations have revealed that (2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol exhibits significant activity in modulating specific biological pathways. For instance, it has been shown to interact with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets in the treatment of neurological and cardiovascular diseases. These findings underscore the compound's potential as a versatile scaffold for the development of novel therapeutics.

In addition to its pharmacological properties, recent studies have also explored the compound's pharmacokinetics and safety profile. Preliminary data indicate favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, along with a low toxicity profile in animal models. These results suggest that the compound may be suitable for further development as a drug candidate.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and selectivity. Researchers are currently investigating structural modifications to enhance its binding affinity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, (2R)-4-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)butan-2-ol (CAS: 2227817-07-2) represents a promising candidate for drug development, with potential applications in treating a range of diseases. Continued research is needed to fully elucidate its mechanisms of action and to translate these findings into clinical applications.